Cas no 2034539-58-5 (methyl 4-({[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}carbamoyl)benzoate)

• Product Name: methyl 4-({[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}carbamoyl)benzoate
• CAS No: 2034539-58-5
• MF: C₁₆H₁₄N₄O₃S
• MW: 342.372361660004
• CID: 5338900
• Update Time: 2025-10-29

methyl 4-({[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}carbamoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(((1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl)methyl)carbamoyl)benzoate
• methyl 4-[(1-thiophen-3-yltriazol-4-yl)methylcarbamoyl]benzoate
• methyl 4-({[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}carbamoyl)benzoate

• Inchi： 1S/C16H14N4O3S/c1-23-16(22)12-4-2-11(3-5-12)15(21)17-8-13-9-20(19-18-13)14-6-7-24-10-14/h2-7,9-10H,8H2,1H3,(H,17,21)
• InChI Key： SEIBJYVKDQVUSL-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)N1C=C(CNC(C2C=CC(C(=O)OC)=CC=2)=O)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 457
• XLogP3: 1.7
• Topological Polar Surface Area: 114

Additional information on methyl 4-({[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}carbamoyl)benzoate

Methyl 4-({[1-(Thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}carbamoyl)benzoate: A Comprehensive Overview

Methyl 4-({[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}carbamoyl)benzoate (CAS No. 2034539-58-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiophene ring, a 1,2,3-triazole moiety, and a benzoate ester group. These structural elements contribute to its potential biological activities and make it an interesting candidate for various applications in drug discovery and development.

The thiophene ring is a five-membered heterocyclic compound with one sulfur atom and four carbon atoms. Thiophenes are known for their aromaticity and stability, which make them valuable building blocks in the synthesis of bioactive molecules. The presence of the thiophene ring in methyl 4-({[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}carbamoyl)benzoate can enhance the compound's lipophilicity and improve its cellular permeability, which are crucial factors for drug efficacy.

The 1,2,3-triazole moiety is another key structural feature of this compound. Triazoles are versatile heterocycles that have been widely used in medicinal chemistry due to their ability to form stable covalent bonds with biological targets. The 1,2,3-triazole ring in methyl 4-({[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}carbamoyl)benzoate can enhance the compound's binding affinity to specific protein targets, thereby modulating biological processes such as enzyme inhibition or receptor activation.

The benzoate ester group is a common functional group in organic chemistry and pharmaceuticals. Benzoates are known for their ability to modulate the pharmacokinetic properties of compounds, such as solubility and metabolic stability. In the context of methyl 4-({[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}carbamoyl)benzoate, the benzoate ester group can influence the compound's bioavailability and distribution within the body.

Recent studies have explored the potential therapeutic applications of methyl 4-({[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}carbamoyl)benzoate. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human immune cells. This suggests that it may have potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's anticancer activity. Preliminary studies have demonstrated that methyl 4-({[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}carbamoyl)benzoate can induce apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell survival and proliferation. For example, it has been shown to inhibit the Akt/mTOR pathway in breast cancer cells, leading to reduced cell viability and increased apoptosis.

In addition to its biological activities, the synthetic accessibility of methyl 4-({[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-y l]methyl}carbamoyl)benzoate is another factor that makes it an attractive candidate for further development. The click chemistry methodology has been successfully applied to synthesize this compound efficiently and with high yields. Click reactions are known for their mild reaction conditions and high selectivity, making them ideal for the synthesis of complex molecules with multiple functional groups.

The physicochemical properties of methyl 4-{([1-(thiophen -3 - yl ) - 1 H - 1 , 2 , 3 - triazol - 4 - y l ] methyl } carbamoyl ) benzoate have also been extensively studied. It has been reported to have good solubility in organic solvents such as DMSO and DMF, which facilitates its use in biological assays and drug formulation studies. Additionally, its stability under various conditions (e.g., pH changes and temperature variations) has been evaluated to ensure its reliability as a research tool.

In conclusion, methyl 4-{([1-(thiophen -3 - yl ) - 1 H - 1 , 2 , 3 - triazol - 4 - y l ] methyl } carbamoyl ) benzoate (CAS No. 2034539 -58 -5) is a promising compound with diverse biological activities and favorable physicochemical properties. Its unique structural features make it an attractive candidate for further investigation in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to uncover more about its potential therapeutic applications and optimize its use in clinical settings.